Cas no 136765-54-3 (5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-N-(methyl-d3)-(9CI))

5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-N-(methyl-d3)-(9CI) structure
136765-54-3 structure
Product Name:5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-N-(methyl-d3)-(9CI)
CAS No:136765-54-3
MF:C20H26N2
MW:297.452330112457
CID:137647
PubChem ID:45040645
Update Time:2025-04-19

5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-N-(methyl-d3)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-N-(methyl-d3)-(9CI)
    • TRIMIPRAMINE-D3
    • 5H-Dibenzb,fazepine-5-propanamine, 10,11-dihydro-N,.β.-dimethyl-N-(methyl-d3)-
    • MLINMETHANOL
    • TRIMIPRAMINE-D3,100
    • 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,2-dimethyl-N-(trideuteriomethyl)propan-1-amine
    • AKOS015910997
    • 136765-54-3
    • Inchi: 1S/C20H26N2/c1-16(14-21(2)3)15-22-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)22/h4-11,16H,12-15H2,1-3H3/i2D3
    • InChI Key: ZSCDBOWYZJWBIY-BMSJAHLVSA-N
    • SMILES: N1(C2C=CC=CC=2CCC2C=CC=CC1=2)CC(C)CN(C)C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 297.22800
  • Monoisotopic Mass: 297.228429076g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48000
  • LogP: 4.18600
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